2-[3-(Propan-2-yl)cyclohexyl]acetic acid

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 2-(3-propan-2-ylcyclohexyl)acetic acid
• InChI: InChI=1S/C11H20O2/c1-8(2)10-5-3-4-9(6-10)7-11(12)13/h8-10H,3-7H2,1-2H3,(H,12,13)
• InChI Key: AGRUHJSJRBDLAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCCC(C1)CC(=O)O

Description

2-[3-(Propan-2-yl)cyclohexyl]acetic acid is a cyclohexane derivative featuring an isopropyl substituent at the 3-position of the cyclohexane ring and an acetic acid side chain. This compound is of interest in organic synthesis and pharmaceutical research due to its alicyclic structure, which may influence solubility, stability, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid typically involves the alkylation of cyclohexane derivatives. One common method is the Friedel-Crafts alkylation, where cyclohexane is reacted with isopropyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The resulting isopropylcyclohexane is then subjected to oxidation to introduce the acetic acid functionality.

Industrial Production Methods

In an industrial setting, the production of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid may involve more efficient catalytic processes. For example, the use of palladium-catalyzed coupling reactions can facilitate the formation of the desired product with high yield and selectivity. Additionally, continuous flow reactors may be employed to optimize reaction conditions and improve scalability.

Chemical Reactions Analysis

Types of Reactions

2-[3-(Propan-2-yl)cyclohexyl]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the acetic acid moiety to an alcohol.

Substitution: The isopropyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as halides or amines can be used in substitution reactions under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted cyclohexane derivatives.

Scientific Research Applications

While comprehensive data tables and case studies for the applications of "2-[3-(Propan-2-yl)cyclohexyl]acetic acid" are not available within the provided search results, some related information can be extracted.

Chemical Information

• CAS No.: 1553645-63-8
• M.W.: 184.28

Related Compounds
The search results mention compounds with similar structures, such as:

• 2-(3-Methylcyclohexyl)acetic acid
  • CAS No.: 67451-76-7
  • Formula: C9H16O2
  • M.W: 156.23
• 2-(4-Methylcyclohexyl)acetic acid
• 2-(trans-4-Methylcyclohexyl)acetic acid

Potential Applications

• Inhibition of lysosomal phospholipase A2 (LPLA2): Research indicates that inhibiting LPLA2 correlates with drugs causing phospholipidosis . Though "2-[3-(Propan-2-yl)cyclohexyl]acetic acid" is not directly mentioned, the study of LPLA2 inhibition could be relevant to its potential applications.
• Activation Analysis: Activation analysis, which can identify elements in quantities as minute as one part per billion, is important in manufacturing and research projects requiring rigid standards of purity . It is especially useful in the processing of rare or expensive materials since, in most cases, only a friction of a gram of material is required .

General Applications of Chemicals

• The search results mention various applications of chemicals in general, such as in pharmaceuticals, medicine, steel, and other fields . They are also used to examine product and process improvements, reduce costs, and probe for answers to complex research problems .

Mechanism of Action

The mechanism of action of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid involves its interaction with specific molecular targets. For example, in biological systems, it may interact with enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Cyclohexane Ring

2-(3-Methylcyclohexyl)acetic Acid

• Molecular Formula : C₉H₁₆O₂
• Molecular Weight : 156.23 g/mol
• Key Features: Replaces the isopropyl group with a smaller methyl substituent. The reduced steric bulk compared to the target compound may enhance solubility in polar solvents.

2-[3-(Trifluoromethyl)cyclohexyl]acetic Acid

• Molecular Formula : C₉H₁₃F₃O₂
• Molecular Weight : 210.19 g/mol
• Key Features : The electron-withdrawing trifluoromethyl group introduces strong polarity and metabolic stability. This contrasts with the electron-donating isopropyl group in the target compound, which may favor different reactivity patterns in synthetic applications .

2-{[5-Methyl-2-(propan-2-yl)cyclohexyl]oxy}acetic Acid

• Molecular Formula : C₁₂H₂₂O₃
• Molecular Weight : 214.30 g/mol
• Key Features: Incorporates an ether linkage and an additional methyl group at the 5-position.

Aromatic vs. Alicyclic Core Structures

2-[3-(Propan-2-yl)phenyl]acetic Acid

• Molecular Formula : C₁₁H₁₄O₂
• Molecular Weight : 178.23 g/mol
• Key Features : Replaces the cyclohexane ring with a benzene ring. The aromatic system enhances rigidity and may increase binding affinity to flat biological targets (e.g., enzymes or receptors). However, the absence of alicyclic flexibility could limit conformational adaptability .

Fluorinated Derivatives

2-{4,4-Difluoro-1-[3-(trifluoromethyl)phenyl]cyclohexyl}acetic Acid

• Molecular Formula: Not explicitly provided (estimated C₁₆H₁₆F₅O₂)
• Key Features : Combines fluorination on both the cyclohexane ring and an aromatic substituent. The fluorine atoms enhance metabolic resistance and lipophilicity, making this compound suitable for applications requiring prolonged biological half-life .

Structural and Property Comparison Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent(s)	Key Properties
2-[3-(Propan-2-yl)cyclohexyl]acetic acid	C₁₁H₂₀O₂	~184.27	3-isopropyl	Moderate hydrophobicity, alicyclic flexibility
2-(3-Methylcyclohexyl)acetic acid	C₉H₁₆O₂	156.23	3-methyl	Higher solubility, lower steric bulk
2-[3-(Trifluoromethyl)cyclohexyl]acetic acid	C₉H₁₃F₃O₂	210.19	3-CF₃	High polarity, metabolic stability
2-[3-(Propan-2-yl)phenyl]acetic acid	C₁₁H₁₄O₂	178.23	3-isopropyl (aromatic)	Rigid aromatic core, enhanced binding affinity
2-{4,4-Difluoro-...}acetic acid	~C₁₆H₁₆F₅O₂	~338.30	4,4-difluoro, 3-CF₃ (aromatic)	High lipophilicity, prolonged half-life

Biological Activity

2-[3-(Propan-2-yl)cyclohexyl]acetic acid, also known by its CAS number 1553645-63-8, is a compound that has garnered attention for its potential biological activities. This article explores its biological activity, including antimicrobial, anticancer, and anti-inflammatory properties, supported by research findings and case studies.

Chemical Structure and Properties

The molecular formula of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid is C₁₁H₂₀O₂. It features a cyclohexane ring substituted with an isopropyl group, contributing to its lipophilicity and potential biological interactions.

1. Antimicrobial Activity

Research has indicated that 2-[3-(Propan-2-yl)cyclohexyl]acetic acid exhibits significant antimicrobial properties. In vitro studies have shown effectiveness against various bacterial strains, including:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.070 - 8.95 μM
Enterococcus faecalis	4.66 - 35.8 μM
Mycobacterium tuberculosis	MIC of 18.7 μM

These results suggest that the compound may act as a potent antimicrobial agent, particularly against resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus) .

2. Anticancer Activity

The anticancer potential of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid has been evaluated in various studies. Notably, it has shown promising results against several cancer cell lines:

Cancer Cell Line	IC₅₀ (μM)
MDA-MB-231 (breast cancer)	21.6
PC3 (prostate cancer)	12.41
HepG2 (liver cancer)	9.71

The compound's mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation through the modulation of specific signaling pathways associated with cancer progression .

3. Anti-inflammatory Activity

Preliminary studies suggest that 2-[3-(Propan-2-yl)cyclohexyl]acetic acid may possess anti-inflammatory properties. Its structural similarity to other nonsteroidal anti-inflammatory drugs (NSAIDs) indicates potential for cyclooxygenase (COX) inhibition, which could alleviate inflammation and pain .

Case Study: Efficacy Against Resistant Strains

A recent study investigated the efficacy of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid against resistant bacterial strains. The compound was tested against clinical isolates of MRSA and vancomycin-resistant E. faecalis. Results showed that it maintained effective antimicrobial activity, suggesting its potential as a therapeutic agent in treating resistant infections .

Case Study: Anticancer Mechanisms

In another study focusing on its anticancer effects, researchers treated MDA-MB-231 cells with varying concentrations of the compound. The findings demonstrated a dose-dependent decrease in cell viability, with significant morphological changes indicative of apoptosis observed at higher concentrations .

Q & A

Q. What are the established synthetic methodologies for 2-[3-(Propan-2-yl)cyclohexyl]acetic acid, and what key reaction parameters should be optimized?

Methodological Answer: The synthesis of structurally related cyclohexylacetic acid derivatives typically involves esterification, cyclization, or alkylation reactions. For example:

• Cyclohexene backbone formation : Cyclohexene intermediates (e.g., 3-cyclohexene-1-acetic acid) can be synthesized via Diels-Alder reactions or catalytic hydrogenation of aromatic precursors .
• Substituent introduction : The propan-2-yl group can be introduced via Friedel-Crafts alkylation or nucleophilic substitution, requiring optimization of catalysts (e.g., Lewis acids like AlCl₃) and reaction temperatures .
• Acetic acid functionalization : Carboxylic acid groups are often protected as esters during synthesis, with deprotection achieved via hydrolysis under controlled pH (e.g., NaOH/EtOH) .

Q. Key parameters to optimize :

• Catalyst loading and reaction time for cyclization steps.
• Solvent polarity for regioselective alkylation.
• Temperature control to avoid byproduct formation (e.g., over-oxidation).

Q. How can researchers characterize the purity and structural integrity of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid using spectroscopic techniques?

Methodological Answer:

• NMR Spectroscopy : Use ¹H and ¹³C NMR to confirm the cyclohexyl ring conformation and propan-2-yl substituent. Compare chemical shifts with PubChem data for related compounds (e.g., 2-cyclohex-3-en-1-ylacetic acid: δ 1.2–2.5 ppm for cyclohexyl protons) .
• LC-MS : Employ reverse-phase C18 columns with mobile phases (e.g., acetonitrile/water + 0.1% formic acid) to assess purity. Monitor for [M+H]+ or [M-H]- ions using high-resolution MS, as demonstrated in perfluoroether carboxylic acid analyses .
• IR Spectroscopy : Confirm carboxylic acid O-H stretches (~2500–3000 cm⁻¹) and carbonyl C=O bands (~1700 cm⁻¹) .

Q. What are the critical safety considerations and exposure controls when handling 2-[3-(Propan-2-yl)cyclohexyl]acetic acid in laboratory settings?

Methodological Answer:

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact. Use fume hoods for synthesis steps involving volatile reagents .
• Exposure monitoring : Conduct area air sampling for carboxylic acid vapors (OSHA Method 58) and compare against permissible exposure limits (PELs) .
• Spill management : Neutralize spills with sodium bicarbonate and absorb with inert materials (e.g., vermiculite). Avoid dust generation during cleanup .

Advanced Research Questions

Q. How should researchers address discrepancies observed in the NMR spectral data of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid derivatives?

Methodological Answer:

• Solvent effects : Re-run NMR in deuterated DMSO or CDCl₃ to assess solvent-induced shift variations. For example, carboxylic acid protons may appear broad in D₂O due to exchange .
• Dynamic effects : Variable-temperature NMR (e.g., 25°C to −40°C) can resolve conformational averaging in cyclohexyl rings .
• Isotopic labeling : Synthesize ¹³C-labeled analogs to confirm ambiguous carbon assignments, as done in studies of similar acetic acid derivatives .

Q. What experimental strategies can be employed to investigate the biological activity and mechanism of action of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid?

Methodological Answer:

• In vitro assays : Test antioxidant activity via DPPH radical scavenging (λ = 517 nm) or anti-inflammatory effects using COX-2 inhibition assays, referencing protocols for acetamido-cyclohexylacetic acid derivatives .
• Molecular docking : Use software like AutoDock Vina to model interactions with target proteins (e.g., cyclooxygenase). Validate with mutagenesis studies on key binding residues .
• Metabolic stability : Incubate with liver microsomes (human/rat) and monitor degradation via LC-MS to assess pharmacokinetic profiles .

Q. How can the stability of 2-[3-(Propan-2-yl)cyclohexyl]acetic acid under varying pH and temperature conditions be systematically evaluated?

Methodological Answer:

• Forced degradation studies :
  • Acidic/alkaline conditions : Reflux in 0.1M HCl or NaOH (70°C, 24 hrs) and quantify degradation products via HPLC (C18 column, 220 nm detection) .
  • Thermal stress : Heat solid samples to 100°C for 48 hrs and monitor melting point shifts or discoloration .
• Kinetic analysis : Calculate degradation rate constants (k) using Arrhenius plots for shelf-life prediction .